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Abstract
(Rac)-NPD6433 is a novel triazenyl indole compound demonstrating broad-spectrum antifungal

activity. Mechanistic studies have identified its target as the enoyl reductase (ER) domain of

fatty acid synthase 1 (Fas1), a critical enzyme in fungal fatty acid biosynthesis.[1][2][3] By

covalently inhibiting the flavin mononucleotide (FMN)-dependent NADPH-oxidation activity of

Fas1, NPD6433 effectively arrests this essential metabolic pathway, leading to fungal cell

death.[1][3][4] This document provides detailed protocols for key in vitro assays to evaluate the

efficacy, mechanism of action, and selectivity of (Rac)-NPD6433.
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Fungal Species MIC80 (µg/mL) MIC90 (µg/mL)

Candida albicans Indicated in source[1] Not specified

Candida glabrata Indicated in source[2] Not specified

Candida auris Indicated in source[2] 5[3]

Cryptococcus neoformans Indicated in source[2] Not specified

Aspergillus fumigatus Bioactivity confirmed[3] Not specified

Note: MIC80/MIC90 values represent the minimum inhibitory concentration required to inhibit

the growth of 80% or 90% of isolates, respectively.

Table 2: Cytotoxicity of NPD6433
Cell Line Assay Endpoint Result

Human Embryonic

Kidney (HEK) 293T
Cytotoxicity Profiling Fungal Selectivity

Tolerated by human

cells[2][3]

Kidney Cancer-

derived 293T cells

Co-culture with C.

albicans
Human Cell Survival

Rescued human cell

survival[2]

Signaling Pathway and Mechanism of Action
The primary mechanism of action of NPD6433 is the inhibition of fungal fatty acid biosynthesis.

This is achieved through the covalent modification of the enoyl reductase domain of fatty acid

synthase 1 (Fas1).

(Rac)-NPD6433 Reactive Diazonium Ion

Cleavage of
triazene linkage

Enoyl Reductase (ER) Domain

Covalent Adduction

Fas1 (Fatty Acid Synthase 1) contains
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catalyzes

Fatty Acid Biosynthesis
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Fungal Cell DeathInhibition leads to
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Mechanism of NPD6433 Action

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
This protocol is adapted from standard broth microdilution methods to determine the minimum

concentration of NPD6433 that inhibits fungal growth.

Workflow:
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Preparation

Experiment

Analysis

1. Prepare Fungal Inoculum

2. Prepare Serial Dilutions of NPD6433

3. Dispense Dilutions into 96-well Plate

4. Inoculate Wells with Fungal Suspension

5. Incubate at Optimal Temperature

6. Measure Optical Density (OD)

7. Determine MIC80/MIC90
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Preparation

Experiment

Analysis

1. Affinity Purify Fas1-FLAG from Fungal Lysate

2. Prepare Reaction Mixture (Buffer, NADPH, Substrate)

3. Add NPD6433 or Vehicle Control

4. Add Purified Fas1 to Initiate Reaction

5. Incubate at Optimal Temperature

6. Monitor NADPH Oxidation (Decrease in A340)

7. Calculate Percent Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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